Cas no 22423-44-5 (1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl-)

• Product Name: 1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl-
• CAS No: 22423-44-5
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• CID: 287418
• PubChem ID: 272601
• Update Time: 2025-04-19

1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl-
• 1(6h)-pyrimidinepropanoic acid, 2-amino-4-methyl-6-oxo-
• 3-(2-Amino-4-methyl-6-oxo-6H-pyrimidin-1-yl)-propionic acid
• 3-(2-amino-4-methyl-6-oxohydropyrimidinyl)propanoic acid
• 3-(2-amino-4-methyl-6-oxopyrimidin-1(6H)-yl)propanoic acid
• AC1L5UW4
• AC1Q6BX1
• CTK4E2028
• NSC134527
• 1-Pentofuranosyl-1,3-dihydro-2H-benzimidazol-2-imine
• 22423-44-5
• SCHEMBL6676895
• NSC-117215
• DTXSID60945100
• NSC117215

• Inchi： 1S/C12H15N3O4/c13-12-14-6-3-1-2-4-7(6)15(12)11-10(18)9(17)8(5-16)19-11/h1-4,8-11,16-18H,5H2,(H2,13,14)
• InChI Key： QTNZPWVXIDUHLG-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(N)=NC2C=CC=CC1=2)O)O

Computed Properties

• Exact Mass: 265.106
• Monoisotopic Mass: 265.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 621.9°Cat760mmHg
• Flash Point: 329.9°C
• Refractive Index: 1.775
• PSA: 113.76000
• LogP: -0.18880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Benzimidazole ribonucleosides and ribonucleotides Benzimidazole ribonucleosides and ribonucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Benzimidazole ribonucleosides and ribonucleotides